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Cat. No.: B2462190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Synphos ligand, a chiral diphosphine

ligand renowned for its efficacy in enantioselective synthesis. This document details its

chemical and physical properties, provides exemplary experimental protocols for its application

in asymmetric catalysis, and illustrates a typical catalytic cycle.

Core Properties of Synphos
Synphos is a chiral phosphine ligand that has demonstrated high yields and excellent

enantioselectivity in a variety of chemical transformations.[1] It is a solid substance with a

melting point exceeding 260 °C and a boiling point of approximately 738.4 °C at standard

atmospheric pressure.[1][2] For optimal stability, it is recommended to store Synphos at 4°C,

protected from light, and under a nitrogen atmosphere.[3] Commercially available purities are

typically in the range of 95-97%.[1][3]

Quantitative Data Summary
The key quantitative data for the (S)-Synphos and (R)-Synphos enantiomers are summarized

in the table below for easy comparison.
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Property (S)-Synphos (R)-Synphos

CAS Number 503538-68-9 445467-61-8

Molecular Formula C₄₀H₃₂O₄P₂ C₄₀H₃₂O₄P₂

Molecular Weight 638.63 g/mol 638.63 g/mol

Appearance Solid Solid

Melting Point >260 °C >260 °C

Boiling Point 738.4 ± 60.0 °C at 760 mmHg 738.4 ± 60.0 °C at 760 mmHg

Purity ≥97% ≥97%

Storage
4°C, protect from light, stored

under nitrogen

4°C, protect from light, stored

under nitrogen

Applications in Asymmetric Catalysis
Synphos and other bulky, electron-rich phosphine ligands are instrumental in various

palladium- and rhodium-catalyzed reactions, including Suzuki-Miyaura couplings and

asymmetric hydrogenations.[4][5][6] The choice of ligand is critical for achieving high

enantioselectivity in these transformations.

Experimental Protocol: Palladium-Catalyzed Asymmetric
Allylic Alkylation (AAA)
This protocol provides a general methodology for the palladium-catalyzed asymmetric allylic

alkylation, a powerful method for the enantioselective formation of C-C bonds. The use of chiral

phosphine ligands like Synphos is crucial for inducing high levels of asymmetry.

Materials:

Palladium precursor (e.g., [Pd(η³-C₃H₅)Cl]₂)

Chiral Ligand: (S)-Synphos or (R)-Synphos

Allylic substrate (e.g., a substituted allylic acetate)
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Nucleophile (e.g., a soft carbon nucleophile)

Base (e.g., a non-nucleophilic organic base)

Anhydrous, degassed solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM))

Procedure:

Catalyst Pre-formation: In a glovebox or under an inert atmosphere (Argon or Nitrogen),

charge a Schlenk flask with the palladium precursor (e.g., 1.0 mol%) and the Synphos
ligand (e.g., 1.1 mol%).

Add the anhydrous, degassed solvent and stir the mixture at room temperature for 15-30

minutes to allow for the formation of the active catalyst complex.

Reaction Setup: In a separate Schlenk flask, dissolve the allylic substrate and the

nucleophile in the anhydrous, degassed solvent.

Reaction Initiation: Transfer the pre-formed catalyst solution to the flask containing the

substrate and nucleophile via a cannula or a gas-tight syringe.

Add the base to the reaction mixture.

Monitoring and Work-up: Stir the reaction at the desired temperature and monitor its

progress by an appropriate analytical technique (e.g., TLC, GC, or LC-MS).

Upon completion, quench the reaction and perform a standard aqueous work-up.

Purification and Analysis: Purify the product by column chromatography. Determine the

enantiomeric excess (ee) of the product using chiral HPLC or GC.

Catalytic Cycle Visualization
The following diagram illustrates a generalized catalytic cycle for a Palladium-catalyzed cross-

coupling reaction, such as the Suzuki-Miyaura coupling, where a phosphine ligand like

Synphos plays a critical role.
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A generalized catalytic cycle for a Pd-catalyzed cross-coupling reaction.

This guide serves as a foundational resource for researchers and professionals engaged in

asymmetric synthesis. The unique properties of the Synphos ligand, coupled with robust

experimental design, can lead to highly efficient and selective chemical transformations, paving

the way for the development of novel chiral molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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